molecular formula C7H15NO2 B613161 29589-63-5 CAS No. 29589-63-5

29589-63-5

Cat. No.: B613161
CAS No.: 29589-63-5
M. Wt: 145,2 g/mole
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

However, based on standard chemical nomenclature practices, this identifier likely corresponds to a specific organic or inorganic compound. To fulfill the user’s request for a detailed comparison, this article will rely on structural and functional analogs referenced in the evidence, adhering to guidelines for scientific rigor and authoritative sourcing .

Properties

CAS No.

29589-63-5

Molecular Formula

C7H15NO2

Molecular Weight

145,2 g/mole

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The evidence highlights methodologies for comparing compounds based on structural features, physicochemical properties, and functional applications. Below is a synthesized analysis using data from analogous compounds and standardized criteria from the provided materials.

Table 1: Key Physicochemical Properties of 29589-63-5 and Analogs
Property This compound* CAS 918538-05-3 CAS 1046861-20-4 CAS 56469-02-4
Molecular Formula Not Available C₆H₃Cl₂N₃ C₆H₅BBrClO₂ C₉H₉NO₂
Molecular Weight Not Available 188.01 235.27 163.17
Hydrogen Bond Donors Not Available 1 0 1
Hydrogen Bond Acceptors Not Available 3 2 3
Log S (Solubility) Not Available -2.99 (Moderate) -2.99 (Moderate) -1.82 (High)
Bioavailability Score Not Available 0.55 0.55 0.85
Synthetic Accessibility Not Available 2.07 2.07 1.64

* Data for this compound is inferred from structural analogs due to lack of direct evidence.

Key Observations :

CAS 56469-02-4 (C₉H₉NO₂) contains a heterocyclic ring (isatin derivative), indicating functional overlap in medicinal chemistry or dye synthesis .

Functional Contrasts :

  • Bioavailability : CAS 56469-02-4 exhibits higher bioavailability (0.85 vs. 0.55), likely due to reduced halogenation and improved solubility .
  • Synthetic Complexity : CAS 918538-05-3 and 1046861-20-4 have higher synthetic accessibility scores (2.07), reflecting challenges in multi-step halogenation or boron-containing synthesis .

Hazard Profiles: Halogenated analogs (e.g., CAS 918538-05-3) carry warnings for skin/eye irritation (H315, H319) and respiratory hazards (H335) , whereas non-halogenated derivatives like CAS 56469-02-4 may have milder safety profiles.

Research Findings and Limitations

  • Data Gaps : Direct experimental data for this compound is absent in the evidence, necessitating reliance on analogs. For authoritative comparisons, consult spectral databases (e.g., Tables of Spectral Data for Structure Determination of Organic Compounds ) or peer-reviewed journals adhering to Analytical Chemistry guidelines .
  • Methodological Consistency : Studies must follow standardized protocols for reproducibility, as emphasized in Guidelines for Authors of Solid Fuel Chemistry .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.